Cas no 1245649-01-7 (Ethyl 4,4-dimethylpyrrolidine-3-carboxylate)

• Product Name: Ethyl 4,4-dimethylpyrrolidine-3-carboxylate
• CAS No: 1245649-01-7
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD12756148
• CID: 1082210
• PubChem ID: 45489889
• Update Time: 2025-10-31

Ethyl 4,4-dimethylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,4-dimethylpyrrolidine-3-carboxylate
• 4,4-Dimethyl-pyrrolidine-3-carboxylic acid ethyl ester
• EN300-2866749
• 3-Pyrrolidinecarboxylic acid, 4,4-dimethyl-, ethyl ester
• MFCD12756148
• G79039
• SB32159
• CS-0299084
• AKOS015919146
• SY264610
• 1245649-01-7
• DB-012420

• MDL： MFCD12756148
• Inchi： 1S/C9H17NO2/c1-4-12-8(11)7-5-10-6-9(7,2)3/h7,10H,4-6H2,1-3H3
• InChI Key： HRUQRKOQOOUEJT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CNCC1(C)C)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 0.965
• Melting Point: 219-221℃
• Boiling Point: 211 ºC
• Flash Point: 82 ºC
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

Ethyl 4,4-dimethylpyrrolidine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 4,4-dimethylpyrrolidine-3-carboxylate

Ethyl 4,4-dimethylpyrrolidine-3-carboxylate (CAS No. 1245649-01-7): A Comprehensive Overview

Ethyl 4,4-dimethylpyrrolidine-3-carboxylate (CAS No. 1245649-01-7) is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of Ethyl 4,4-dimethylpyrrolidine-3-carboxylate consists of a pyrrolidine core substituted with two methyl groups at the 4-position and an ester group at the 3-position, which contributes to its distinct chemical properties and reactivity.

The synthesis of Ethyl 4,4-dimethylpyrrolidine-3-carboxylate involves multi-step organic reactions that highlight the compound's synthetic utility. Researchers have explored various synthetic pathways to optimize yield and purity, often employing catalytic methods to enhance efficiency. One notable approach involves the reaction of appropriately substituted pyrrolidine derivatives with carboxylic acid ethyl esters under acidic or basic conditions, showcasing the versatility of this compound in synthetic transformations.

In recent years, Ethyl 4,4-dimethylpyrrolidine-3-carboxylate has been investigated for its potential role in pharmaceutical applications. Its structural motif is reminiscent of biologically active molecules, making it a valuable scaffold for drug discovery. Specifically, the pyrrolidine ring is a common structural feature in many pharmacologically relevant compounds, including antiviral and anti-inflammatory agents. The presence of the ester group further enhances its potential as a precursor in medicinal chemistry, allowing for facile modifications to tailor its biological activity.

Recent studies have demonstrated the utility of Ethyl 4,4-dimethylpyrrolidine-3-carboxylate in the development of novel therapeutic agents. For instance, researchers have explored its derivatives as potential inhibitors of specific enzymes implicated in various diseases. The methyl substituents at the 4-position contribute to steric hindrance, which can be exploited to improve binding affinity to target proteins. This has led to the synthesis of several analogs with enhanced pharmacological properties, underscoring the importance of this compound in drug design.

The chemical reactivity of Ethyl 4,4-dimethylpyrrolidine-3-carboxylate also makes it a fascinating subject for synthetic chemists. The ester group can undergo various transformations, such as hydrolysis, amidation, and transesterification, providing access to a wide range of derivatives with different functionalities. These transformations are crucial for developing new compounds with tailored properties for specific applications. Additionally, the pyrrolidine core can participate in cycloaddition reactions and other heterocyclic chemistry processes, further expanding its synthetic utility.

In conclusion, Ethyl 4,4-dimethylpyrrolidine-3-carboxylate (CAS No. 1245649-01-7) is a versatile compound with significant potential in both academic research and industrial applications. Its unique structural features make it a valuable scaffold for drug discovery and synthetic chemistry. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of innovative pharmaceuticals and chemical products.